Cas no 5627-44-1 (6-methyl-2-[(2-phenylethyl)sulfanyl]pyrimidin-4(1H)-one)

• Product Name: 6-methyl-2-[(2-phenylethyl)sulfanyl]pyrimidin-4(1H)-one
• CAS No: 5627-44-1
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 1602126
• PubChem ID: 135401676
• Update Time: 2025-04-21

6-methyl-2-[(2-phenylethyl)sulfanyl]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-[(2-phenylethyl)sulfanyl]pyrimidin-4(1H)-one
• MLS001203382
• DTXSID80971704
• CB08392
• 6-methyl-2-(2-phenylethylsulfanyl)-1H-pyrimidin-4-one
• 5627-44-1
• SCHEMBL5312114
• SMSF0006534
• AKOS000545349
• SMR000514284
• BIM-0006162.P001
• CHEMBL1531921
• AG-670/36930013
• 4-methyl-2-(2-phenylethylsulfanyl)-1H-pyrimidin-6-one
• 6-Methyl-2-[(2-phenylethyl)sulfanyl]pyrimidin-4-ol
• 6-methyl-2-[(2-phenylethyl)sulfanyl]-4(1H)-pyrimidinone
• 6-Methyl-2-phenethylsulfanyl-1H-pyrimidin-4-one
• CBMicro_006162

• Inchi： 1S/C13H14N2OS/c1-10-9-12(16)15-13(14-10)17-8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,14,15,16)
• InChI Key： GKKCTDUIESJHKR-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(N1)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.082684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.2
• Boiling Point: 396.5°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.618
• PSA: 41.46